Cas no 646041-14-7 (Benzene, 1-chloro-4-[(1S)-1-methoxyethyl]-)

• Product Name: Benzene, 1-chloro-4-[(1S)-1-methoxyethyl]-
• CAS No: 646041-14-7
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 422143
• PubChem ID: 71379547
• Update Time: 2025-04-19

Benzene, 1-chloro-4-[(1S)-1-methoxyethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(1S)-1-methoxyethyl]-
• 1-chloro-4-[(1S)-1-methoxyethyl]benzene
• DTXSID40802106
• 646041-14-7
• SCHEMBL17771762

• Inchi： 1S/C9H11ClO/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7H,1-2H3/t7-/m0/s1
• InChI Key： YLCHCCZZZCBZOS-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C)OC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers